Cas no 1903435-58-4 (3-methyl-1-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea)

• Product Name: 3-methyl-1-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea
• CAS No: 1903435-58-4
• MF: C₁₂H₁₂N₆OS
• MW: 288.328279495239
• CID: 6039870
• PubChem ID: 92127165
• Update Time: 2025-06-03

3-methyl-1-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea
• 3-methyl-1-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}urea
• AKOS025388547
• 1-methyl-3-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]urea
• F6523-2639
• 1-methyl-3-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea
• 1903435-58-4

• Inchi： 1S/C12H12N6OS/c1-13-12(19)14-6-11-16-15-10-3-2-9(17-18(10)11)8-4-5-20-7-8/h2-5,7H,6H2,1H3,(H2,13,14,19)
• InChI Key： XGYUYZISUYSEMN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC2=NN=C(CNC(NC)=O)N2N=1

Computed Properties

• Exact Mass: 288.07933020g/mol
• Monoisotopic Mass: 288.07933020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 3-methyl-1-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea

Professional Introduction to Compound with CAS No. 1903435-58-4 and Product Name: 3-methyl-1-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea

The compound with the CAS number 1903435-58-4 and the product name 3-methyl-1-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural complexity of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure lies a thiophene ring, a key aromatic heterocycle known for its stability and biological activity. The presence of a thiophen-3-yl substituent in the molecule enhances its interaction with biological targets, making it an attractive scaffold for medicinal chemistry. This particular moiety has been extensively studied for its role in modulating enzyme activity and receptor binding, particularly in the context of anti-inflammatory and anti-cancer therapies.

The 1,2,4-triazole moiety is another critical component of this compound. Triazoles are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of a 1,2,4-triazolo4,3-bpyridazin-3-ylmethyl group into the molecular framework introduces additional binding pockets that can interact with biological targets, thereby expanding the compound's pharmacological potential. This structural feature has been strategically designed to enhance binding affinity and selectivity, which are crucial factors in drug development.

The bpyridazin ring further contributes to the compound's complexity and functionality. Bpyridazins have been explored in various pharmaceutical applications due to their ability to modulate enzyme kinetics and signal transduction pathways. The specific arrangement of atoms in this ring system allows for precise interactions with biological macromolecules, making it an ideal candidate for designing novel therapeutic agents.

The urea functional group at the terminal position of the molecule adds another layer of pharmacological relevance. Urea derivatives are known for their versatility in drug design, often serving as key pharmacophores in small molecule drugs. The presence of this group can influence the compound's solubility, bioavailability, and metabolic stability, all of which are critical factors in determining its suitability for therapeutic applications.

Recent studies have highlighted the importance of multi-target directed ligands (MTDLs) in drug discovery. These compounds are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and improved therapeutic outcomes. The compound described here fits well within this paradigm, as its multifaceted structure allows it to engage with several potential targets across different biological pathways.

In the realm of oncology research, there has been growing interest in developing small molecules that can inhibit key enzymes involved in cancer cell proliferation and survival. The structural features of this compound make it a promising candidate for targeting enzymes such as kinases and phosphodiesterases that play critical roles in cancer progression. Preliminary computational studies suggest that the compound can effectively bind to these enzymes without significant off-target effects.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The ability of this molecule to modulate inflammatory pathways has been demonstrated through both in vitro and ex vivo studies. These studies indicate that the compound can inhibit key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated pathological processes.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of each functional group must be carefully controlled to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate key bond-forming steps while maintaining regioselectivity.

In conclusion,3-methyl-1-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}urea (CAS No. 1903435-58-4) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for designing novel drugs targeting cancer、inflammation、and other diseases。Further research is warranted to fully elucidate its pharmacological profile and explore its clinical potential。